Cas no 482361-16-0 (N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 482361-16-0
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 5474762
• Update Time: 2025-07-09

N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide
• N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C17H16N2O4S/c1-11-7-12(2)9-13(8-11)18-16(20)10-19-17(21)14-5-3-4-6-15(14)24(19,22)23/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key： ACHSXCQMPPRBEX-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(=O)N1CC(=O)NC1C=C(C)C=C(C)C=1

Additional information on N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Introduction to N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide and Its Significance in Modern Chemical Biology

N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide, with the CAS number 482361-16-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's molecular framework integrates several key pharmacophoric elements that contribute to its biological activity and make it a promising candidate for further investigation.

The core structure of N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide consists of a benzothiazole ring system appended with an acetylamide moiety. The benzothiazole moiety is a well-known scaffold in medicinal chemistry, often found in bioactive molecules due to its ability to interact with various biological targets. Specifically, the 1,1,3-trioxo group within the benzothiazole ring introduces a highly reactive site that can participate in hydrogen bonding and other forms of molecular interaction. These features are critical for modulating the compound's binding affinity and selectivity towards biological receptors.

The presence of the 3,5-dimethylphenyl group at the N-terminal position of the acetylamide further enhances the compound's pharmacological profile. This aromatic group not only contributes to the overall stability of the molecule but also influences its solubility and metabolic pathways. The dimethyl substitution at the 3 and 5 positions provides steric hindrance and electronic effects that can fine-tune the compound's interactions with biological targets. Such structural modifications are often employed in drug design to optimize potency and reduce off-target effects.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse biological activities. Benzothiazole derivatives have been extensively studied for their potential as antimicrobial agents, anti-inflammatory drugs, and even anticancer agents. The specific derivative N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is no exception to this trend. Its unique structural features have prompted researchers to explore its potential applications in treating various diseases.

One of the most compelling aspects of this compound is its ability to modulate enzymatic activity. The benzothiazole ring system is known to interact with enzymes such as kinases and phosphodiesterases. The acetylamide group can also serve as a hinge-binding motif, allowing the molecule to dock into binding pockets of target proteins. Such interactions are crucial for developing small-molecule inhibitors that can block or enhance specific enzymatic pathways. For instance, kinase inhibitors are widely used in cancer therapy due to their ability to disrupt signal transduction pathways that drive tumor growth.

The chemical synthesis of N-(3,5-dimethylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide presents both challenges and opportunities. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole ring system followed by functionalization with the acetylamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular architectures efficiently.

The pharmacokinetic properties of this compound are also of significant interest. Researchers are investigating how structural modifications affect absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these properties is essential for determining the compound's potential as a lead candidate for further development. Computational modeling techniques have been instrumental in predicting ADME profiles before extensive experimental testing.

In clinical settings，N-(3，5-dimethylphenyl)-N(H)acrylamide has shown promise in preclinical studies as a potential therapeutic agent。 Its ability to interact with specific biological targets has led to investigations into its efficacy against various diseases。 While still under investigation，the compound's unique properties make it an exciting prospect for future drug development。 The integration of cutting-edge synthetic methodologies with advanced computational tools continues to drive progress in understanding its pharmacological effects。

The broader implications of this research extend beyond individual compounds。 The development of novel heterocyclic derivatives like N-(3，5-dimethylphenyl)-N(H)acrylamide underscores the importance of interdisciplinary collaboration between chemists，biologists，and pharmacologists。 Such collaborations are essential for translating basic research into tangible therapeutic benefits。 As our understanding of molecular interactions deepens，we can anticipate more innovative approaches to treating complex diseases。